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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B15595140 Get Quote

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and preliminary biological

evaluation of Schleicheol 2, a natural product isolated from the teak forest medicinal tree

Schleichera oleosa, is presented here for researchers, scientists, and drug development

professionals. This document provides a structured overview of the compound's origins, its

initial characterization, and early insights into its potential as a cytotoxic agent.

Discovery and Nomenclature
Schleicheol 2 was first reported in the year 2000 by a team of researchers led by G. R. Pettit

at the Cancer Research Institute, Arizona State University. The discovery was the result of a

bioassay-guided fractionation of an extract from the bark and stem of Schleichera oleosa, a

plant with a history of use in traditional medicine. The isolation process was directed by the

extract's cytotoxic activity against the P-388 lymphocytic leukemia cell line.

The compound was named Schleicheol 2, following the isolation of a related sterol,

Schleicheol 1, from the same plant source. Chemically, Schleicheol 2 is identified as 7-

methoxystigmast-5-en-3-ol.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Schleicheol 2 is provided in the

table below.
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Property Value Source

Molecular Formula C₃₀H₅₂O₂ PubChem

IUPAC Name

(3S,7R,8S,9S,10R,13R,14S,17

R)-17-[(2R,5R)-5-ethyl-6-

methylheptan-2-yl]-7-methoxy-

10,13-dimethyl-

2,3,4,7,8,9,11,12,14,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-3-ol

PubChem

Molecular Weight 444.7 g/mol PubChem

CAS Number 256445-66-6 PubChem

Experimental Protocols
The isolation and structural elucidation of Schleicheol 2 involved a series of chromatographic

and spectroscopic techniques as detailed in the seminal publication by Pettit et al. (2000).

Isolation Protocol
The isolation of Schleicheol 2 was achieved through a multi-step process involving solvent

extraction and column chromatography.
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Dried bark and stem of Schleichera oleosa

Extraction with 50% Methanol-Dichloromethane

Solvent Partitioning

Sephadex LH-20 Chromatography

Silica Gel Chromatography

Final Purification (e.g., HPLC)

Schleicheol 2

Click to download full resolution via product page

Isolation workflow for Schleicheol 2.

Extraction: The dried and ground bark and stem of Schleichera oleosa were extracted with a

1:1 mixture of methanol and dichloromethane.

Solvent Partitioning: The crude extract was subjected to a series of solvent-solvent partitions

to separate compounds based on their polarity.
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Chromatography: The resulting fractions were further purified using column chromatography,

initially with Sephadex LH-20 and followed by silica gel chromatography, employing a

gradient of solvents to elute the compounds.

Final Purification: Schleicheol 2 was obtained in its pure form through final purification

steps, likely involving high-performance liquid chromatography (HPLC).

Structure Elucidation
The chemical structure of Schleicheol 2 was determined using a combination of spectroscopic

methods, including:

Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR

spectroscopy were instrumental in determining the connectivity of atoms and the overall

carbon-hydrogen framework.

Mass Spectrometry (MS): High-resolution mass spectrometry was used to confirm the

molecular formula of the compound.

Biological Activity
The initial investigation into the biological activity of Schleicheol 2 was driven by the cytotoxic

properties of the crude extract from which it was isolated.

In Vitro Cytotoxicity
In the primary screening that led to its discovery, the fraction containing Schleicheol 2
demonstrated activity against the murine P-388 lymphocytic leukemia cell line. Subsequent

studies by Pettit and colleagues revealed that Schleicheol 2, along with Schleicheol 1,

exhibited marginal cytotoxic activity against a panel of human tumor cell lines.

Cell Line Cancer Type Activity

P-388 Murine Lymphocytic Leukemia Active (in guiding isolation)

Various
Colon, Lung, Ovary, Pancreas,

Prostate
Marginal
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Specific IC50 values for Schleicheol 2 against these human tumor cell lines were not explicitly

detailed in the initial publication.

Signaling Pathways
To date, there is a lack of specific research elucidating the signaling pathways through which

Schleicheol 2 may exert its biological effects. The initial discovery focused on the isolation and

structural characterization of the compound, with preliminary data on its cytotoxic activity.

Further investigation is required to determine its mechanism of action at the molecular level.

The logical relationship for future investigation into the mechanism of action is outlined below.

Schleicheol 2

Interaction with Cellular Target(s)

Modulation of Signaling Pathway(s)

Cellular Response (e.g., Apoptosis, Cell Cycle Arrest)

Cytotoxicity
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Hypothesized mechanism of action for Schleicheol 2.

Conclusion
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Schleicheol 2, a sterol isolated from Schleichera oleosa, represents a natural product with

initial indications of cytotoxic potential. This technical guide summarizes its discovery, the

methodologies employed for its isolation and characterization, and the preliminary findings on

its biological activity. While the initial cytotoxic data are modest, the unique structure of

Schleicheol 2 warrants further investigation to explore its full therapeutic potential and to

elucidate its mechanism of action and the signaling pathways it may modulate. This

foundational knowledge provides a basis for future research in the fields of natural product

chemistry and oncology drug development.

To cite this document: BenchChem. [Unveiling Schleicheol 2: A Technical Guide to its
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595140#schleicheol-2-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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